2,6-dimethyl-1-[2-(methylthio)benzoyl]piperidine

• IUPAC Name: (2,6-dimethylpiperidin-1-yl)-(2-methylsulfanylphenyl)methanone
• InChI: InChI=1S/C15H21NOS/c1-11-7-6-8-12(2)16(11)15(17)13-9-4-5-10-14(13)18-3/h4-5,9-12H,6-8H2,1-3H3
• InChI Key: AQYPOSGPWYLDQA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)C2=CC=CC=C2SC)C
• Molecular Formula: C15H21NOS
• Molecular Weight: 263.4 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine derivatives can be synthesized through various intra- and intermolecular reactions. For instance, the combination of a quinoline organocatalyst and trifluoroacetic acid as a cocatalyst can afford a series of enantiomerically enriched 2,5- and 2,6-disubstituted protected piperidines.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

Chemical Reactions Analysis

Piperidines can undergo a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like “2,6-dimethyl-1-[2-(methylthio)benzoyl]piperidine” would depend on its specific structure. For example, piperidine itself is a liquid at room temperature with a distinctive odor.

Mechanism of Action

The mechanism of action of piperidine derivatives can vary widely depending on their specific structure and the biological system in which they are acting. Some piperidine derivatives have been found to have antimicrobial, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with a specific compound would depend on its structure and properties. For example, some piperidine derivatives may be classified as combustible solids.

Future Directions

The future directions in the field of piperidine derivatives are likely to involve the development of new synthetic methods and the discovery of new biological activities. This is an active area of research with many potential applications in pharmaceuticals and other areas.